Cas no 1440663-37-5 ((2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1440663-37-5
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• MDL: MFCD00489753
• CID: 5160451
• Update Time: 2026-03-04

(2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD00489753
• Inchi： 1S/C14H11ClOS/c1-10-2-7-13(17-10)8-9-14(16)11-3-5-12(15)6-4-11/h2-9H,1H3/b9-8+
• InChI Key： ONXSLLPEVNXUEI-CMDGGOBGSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)/C=C/C1SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Recent Advances in the Study of (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1440663-37-5)

The compound (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1440663-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chalcone derivative, characterized by its α,β-unsaturated ketone moiety, has been investigated for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

One of the key findings from recent research is the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical regulators of inflammatory responses and cell proliferation. These findings suggest its potential as a novel anti-inflammatory or anticancer agent, particularly in diseases where these pathways are dysregulated.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and selectivity. Researchers have explored various modifications to the chalcone scaffold, including substitutions on the phenyl and thiophene rings, to enhance its biological activity and pharmacokinetic properties. The 4-chlorophenyl and 5-methylthiophene moieties have been identified as crucial for maintaining the compound's potency, while modifications to the prop-2-en-1-one linker have shown promise in improving metabolic stability.

Recent advances in synthetic methodologies have also facilitated the efficient production of (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one and its analogs. Novel catalytic systems and green chemistry approaches have been developed to achieve higher yields and enantioselectivity, making the compound more accessible for further biological evaluation. These synthetic improvements are critical for scaling up production and advancing the compound through preclinical development.

In addition to its therapeutic potential, (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has been investigated for its role as a chemical probe in biological studies. Its ability to selectively target specific proteins and pathways makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. Recent studies have utilized this compound to explore the interplay between oxidative stress and inflammatory responses, shedding light on novel therapeutic strategies for chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further medicinal chemistry optimization and formulation studies. Ongoing research is focused on developing prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and enhance the compound's clinical potential.

In conclusion, (2E)-1-(4-chlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1440663-37-5) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have provided valuable insights into its biological activities, mechanism of action, and structural optimization. Continued research efforts are expected to further elucidate its therapeutic potential and advance its development towards clinical applications.